Cas no 881483-05-2 (N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide)
N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide Chemical and Physical Properties
Names and Identifiers
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- N-(3-methoxypropyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
- N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide
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- Inchi: 1S/C15H17F3N2O3S/c1-23-6-2-5-19-13(21)8-12-14(22)20-10-7-9(15(16,17)18)3-4-11(10)24-12/h3-4,7,12H,2,5-6,8H2,1H3,(H,19,21)(H,20,22)
- InChI Key: RWPXFFFXUVNCSJ-UHFFFAOYSA-N
- SMILES: S1C2=CC=C(C(F)(F)F)C=C2NC(=O)C1CC(NCCCOC)=O
N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3205-0070-2μmol |
N-(3-methoxypropyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide |
881483-05-2 | 90%+ | 2μl |
$85.5 | 2023-04-27 | |
| Life Chemicals | F3205-0070-5μmol |
N-(3-methoxypropyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide |
881483-05-2 | 90%+ | 5μl |
$94.5 | 2023-04-27 | |
| Life Chemicals | F3205-0070-10μmol |
N-(3-methoxypropyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide |
881483-05-2 | 90%+ | 10μl |
$103.5 | 2023-04-27 | |
| Life Chemicals | F3205-0070-20μmol |
N-(3-methoxypropyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide |
881483-05-2 | 90%+ | 20μl |
$118.5 | 2023-04-27 | |
| Life Chemicals | F3205-0070-1mg |
N-(3-methoxypropyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide |
881483-05-2 | 90%+ | 1mg |
$81.0 | 2023-04-27 | |
| Life Chemicals | F3205-0070-2mg |
N-(3-methoxypropyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide |
881483-05-2 | 90%+ | 2mg |
$88.5 | 2023-04-27 | |
| Life Chemicals | F3205-0070-3mg |
N-(3-methoxypropyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide |
881483-05-2 | 90%+ | 3mg |
$94.5 | 2023-04-27 | |
| Life Chemicals | F3205-0070-4mg |
N-(3-methoxypropyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide |
881483-05-2 | 90%+ | 4mg |
$99.0 | 2023-04-27 | |
| Life Chemicals | F3205-0070-5mg |
N-(3-methoxypropyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide |
881483-05-2 | 90%+ | 5mg |
$103.5 | 2023-04-27 | |
| Life Chemicals | F3205-0070-10mg |
N-(3-methoxypropyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide |
881483-05-2 | 90%+ | 10mg |
$118.5 | 2023-04-27 |
N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide
Introduction to N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide (CAS No. 881483-05-2)
N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide, identified by its CAS number 881483-05-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzothiazine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of functional groups such as the trifluoromethyl moiety and the acetamide side chain enhances its pharmacological profile, making it a promising candidate for further research and development.
The benzothiazine scaffold is a well-studied pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide, particularly the trifluoromethyl group, is believed to contribute to its enhanced binding affinity and metabolic stability. This compound has garnered attention due to its potential to interact with various biological targets, making it a valuable asset in the quest for novel therapeutic agents.
In recent years, there has been a growing interest in developing small molecules that can modulate key biological pathways associated with diseases such as cancer and inflammation. The benzothiazin core of N-(3-methoxypropyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide has been shown to possess remarkable properties that make it an excellent candidate for drug discovery. Studies have demonstrated that benzothiazine derivatives can inhibit the activity of enzymes and receptors involved in disease progression, thereby offering a rational basis for their therapeutic use.
The 3-methoxypropyl) - 2 - 3 - oxo - 6 - ( trifluoromethyl ) - 3 , 4 - dihydro - 2 H - 1 , 4 - benzothiazin - 2 - ylacetamide ( CAS No . 881483 - 05 - 2 ) a particularly attractive candidate for further investigation.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl
In the context of drug discovery, N-(3-methoxypropyl) - 2 - 3 - oxo - 6 - ( trifluoromethyl ) - 3 , 4 - dihydro - 2 H - 1 , 4 - benzothiazin - 2 - ylacetamide ( CAS No . 881483 - 05 - 2 ) has been studied for its potential to interact with various biological targets. For instance, it has been shown to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. By modulating these enzymes, this compound may offer a new approach to treating inflammatory diseases.
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